Cas no 1609395-97-2 (2-(2-pyridinyl)-5-pyrimidinecarboxylic acid hydrate)

• Product Name: 2-(2-pyridinyl)-5-pyrimidinecarboxylic acid hydrate
• CAS No: 1609395-97-2
• MF: C₁₀H₉N₃O₃
• MW: 219.196761846542
• MDL: MFCD13193999
• CID: 4608191
• Update Time: 2025-05-28

2-(2-pyridinyl)-5-pyrimidinecarboxylic acid hydrate Chemical and Physical Properties

Names and Identifiers

• 2-(2-pyridinyl)-5-pyrimidinecarboxylic acid hydrate

• MDL： MFCD13193999
• Inchi： 1S/C10H7N3O2.H2O/c14-10(15)7-5-12-9(13-6-7)8-3-1-2-4-11-8;/h1-6H,(H,14,15);1H2
• InChI Key： ZFGNKVJHRWAYGP-UHFFFAOYSA-N
• SMILES： C(C1=CN=C(C2N=CC=CC=2)N=C1)(=O)O.O

Computed Properties

• Exact Mass: 219.064
• Monoisotopic Mass: 219.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77A^2

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 326.0±24.0 °C at 760 mmHg
• Flash Point: 150.9±22.9 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-(2-pyridinyl)-5-pyrimidinecarboxylic acid hydrate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridinylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyridinylpyrimidines

Additional information on 2-(2-pyridinyl)-5-pyrimidinecarboxylic acid hydrate

Comprehensive Overview of 2-(2-Pyridinyl)-5-Pyrimidinecarboxylic Acid Hydrate (CAS No. 1609395-97-2)

2-(2-Pyridinyl)-5-pyrimidinecarboxylic acid hydrate is a heterocyclic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. With the CAS number 1609395-97-2, this compound is often studied for its role as a building block in the synthesis of more complex molecules, particularly in drug discovery and material science. The presence of both pyridine and pyrimidine rings in its structure makes it a versatile intermediate for developing bioactive compounds.

In recent years, the demand for heterocyclic compounds like 2-(2-pyridinyl)-5-pyrimidinecarboxylic acid hydrate has surged, driven by their applications in medicinal chemistry and organic synthesis. Researchers are particularly interested in its potential as a ligand in catalytic reactions or as a precursor for small-molecule inhibitors. The compound’s hydrate form also adds to its stability, making it suitable for various experimental conditions. This aligns with the growing trend of optimizing chemical stability and solubility in drug development, a topic frequently searched in scientific databases.

One of the key reasons for the popularity of CAS 1609395-97-2 is its relevance to cancer research and kinase inhibition. Kinases are a hot topic in biomedical research, and compounds with pyrimidine and pyridine moieties are often explored for their ability to modulate kinase activity. This connection to targeted therapy and precision medicine makes 2-(2-pyridinyl)-5-pyrimidinecarboxylic acid hydrate a subject of interest for both academic and industrial researchers. Searches for "kinase inhibitors" and "anticancer drug intermediates" frequently highlight such compounds.

From a synthetic perspective, the compound’s carboxylic acid group allows for further functionalization, enabling the creation of derivatives with tailored properties. This flexibility is crucial in high-throughput screening and combinatorial chemistry, where rapid modification of core structures is essential. The hydrate form of the compound also addresses common challenges like crystallization and storage stability, which are critical for industrial-scale production. These aspects are often discussed in forums and publications focusing on process chemistry and scale-up challenges.

Environmental and green chemistry considerations are another area where 2-(2-pyridinyl)-5-pyrimidinecarboxylic acid hydrate finds relevance. With increasing emphasis on sustainable synthesis, researchers are exploring eco-friendly routes to produce such intermediates. Questions like "how to reduce waste in heterocyclic synthesis" or "green solvents for pyrimidine derivatives" are common in search engines, reflecting the shift toward environmentally conscious practices. This compound’s potential for atom-efficient reactions positions it as a candidate for greener methodologies.

In summary, 2-(2-pyridinyl)-5-pyrimidinecarboxylic acid hydrate (CAS No. 1609395-97-2) is a multifaceted compound with broad applications in pharmaceuticals, catalysis, and material science. Its structural features, combined with its relevance to cutting-edge research areas like kinase inhibition and sustainable chemistry, make it a valuable subject for ongoing studies. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in drug discovery and chemical innovation.